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Compound of Interest

Compound Name: TT01001

Cat. No.: B15617743

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of TT01001's performance with alternative
molecules, supported by available experimental data. The information is presented to facilitate
independent verification and further research into the therapeutic potential of TT01001.

Introduction to TT01001

TT01001 is a novel small molecule with a dual mechanism of action, functioning as both a
selective agonist for the mitochondrial outer membrane protein mitoNEET and an inhibitor of
monoamine oxidase B (MAO-B).[1] Its therapeutic potential is being explored in the context of
type 1l diabetes and neurological disorders, primarily attributed to its ability to mitigate
mitochondrial dysfunction, reduce oxidative stress, and inhibit neuronal apoptosis.[2][3]

Mechanism of Action of TT01001

TT01001's primary mode of action involves its direct interaction with mitoNEET, a protein
implicated in regulating mitochondrial iron and reactive oxygen species (ROS) homeostasis. By
binding to mitoNEET, TT01001 is proposed to stabilize mitochondrial function, thereby
preventing the downstream cascade of events leading to cellular damage. Additionally,
TT01001 inhibits MAO-B, an enzyme responsible for the degradation of dopamine and other
neurotransmitters. This inhibition can lead to increased dopamine levels and has
neuroprotective effects. The IC50 value for TT01001's inhibition of MAO-B has been reported
as 8.84 uM.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. TT01001 attenuates oxidative stress and neuronal apoptosis by preventing mitoNEET-
mediated mitochondrial dysfunction after subarachnoid hemorrhage in rats - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Anovel MitoNEET ligand, TT01001, improves diabetes and ameliorates mitochondrial
function in db/db mice - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Independent Verification of TT01001's Mechanism of
Action: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15617743?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617743?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tt01001.html
https://pubmed.ncbi.nlm.nih.gov/32604395/
https://pubmed.ncbi.nlm.nih.gov/32604395/
https://pubmed.ncbi.nlm.nih.gov/32604395/
https://pubmed.ncbi.nlm.nih.gov/25503385/
https://pubmed.ncbi.nlm.nih.gov/25503385/
https://www.benchchem.com/product/b15617743#independent-verification-of-tt01001-s-mechanism-of-action
https://www.benchchem.com/product/b15617743#independent-verification-of-tt01001-s-mechanism-of-action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b15617743#independent-verification-of-tt01001-s-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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